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Compound of Interest

Compound Name: 3-Isopropylmorpholine

CAS No.: 927802-40-2

Cat. No.: B1321799

Get Quote

Disclaimer: The information provided in this guide is intended for researchers, scientists, and

drug development professionals. The following content is based on the properties of N-(3-

aminopropyl)morpholine (CAS No. 123-00-2), as information for "3-isopropylmorpholine" is

not readily available in scientific literature or safety data sheets. It is crucial to always consult

the specific Safety Data Sheet (SDS) for any chemical you are working with and to adhere to all

local, state, and federal regulations.

Frequently Asked Questions (FAQs)
Q1: What is N-(3-aminopropyl)morpholine and what are its primary hazards?

A1: N-(3-aminopropyl)morpholine is a colorless to pale yellow liquid with a mild amine-like odor.

[1] It is classified as a corrosive substance that can cause severe skin burns and eye damage.

[1][2][3] It is also harmful if swallowed or if it comes into contact with the skin.[2][3]

Q2: What are the immediate first aid measures in case of exposure to N-(3-

aminopropyl)morpholine?

A2: In case of accidental exposure, immediate action is critical.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

individual is not breathing, give artificial respiration. Seek immediate medical attention.[1][3]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and give 2-4 cupfuls of milk or water to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[1][2]

Q3: What personal protective equipment (PPE) should be worn when handling N-(3-

aminopropyl)morpholine?

A3: To ensure personal safety, the following PPE should be worn:

Eye Protection: Chemical safety goggles or a face shield are necessary to protect against

splashes.[1]

Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat or other

protective clothing to prevent skin contact.[2]

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[1] If exposure limits are exceeded, a NIOSH/MSHA-approved respirator should be

used.[2]

Q4: How should N-(3-aminopropyl)morpholine waste be stored prior to disposal?

A4: N-(3-aminopropyl)morpholine waste should be treated as hazardous waste and stored in a

designated, well-ventilated area.[4][5] Use only compatible, clearly labeled, and tightly sealed

containers to prevent leaks and the release of vapors.[4][5] It is crucial to keep this waste

stream separate from other chemical wastes, especially incompatible materials like acids and

strong oxidizing agents, to avoid hazardous reactions.[4]

Q5: What are the proper disposal methods for N-(3-aminopropyl)morpholine waste?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/89142.pdf
https://pim-resources.coleparmer.com/sds/89142.pdf
https://pim-resources.coleparmer.com/sds/89142.pdf
https://www.tcichemicals.com/BE/en/sds/A0409_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/89142.pdf
https://www.fishersci.com/store/msds?partNumber=AAB23485&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/89142.pdf
https://www.fishersci.com/store/msds?partNumber=AAB23485&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/89142.pdf
https://www.fishersci.com/store/msds?partNumber=AAB23485&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://collectandrecycle.com/chemical-waste-disposal/amine/
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Morpholin_4_ylurea_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://collectandrecycle.com/chemical-waste-disposal/amine/
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Morpholin_4_ylurea_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://collectandrecycle.com/chemical-waste-disposal/amine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321799?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A5: Disposal of N-(3-aminopropyl)morpholine waste must comply with all local, state, and

federal regulations.

Do NOT dispose of this chemical down the drain or in the regular trash.[5]

All waste containing this substance should be collected in appropriate, labeled containers for

hazardous waste.[5]

Disposal should be handled by a licensed hazardous waste disposal company.[4] They are

equipped to handle and treat chemical wastes safely and in an environmentally responsible

manner.[4]

Troubleshooting Guides
Scenario 1: I have accidentally mixed N-(3-aminopropyl)morpholine waste with an acidic waste

stream.

Problem: Mixing amines with acids can cause a violent exothermic reaction, leading to heat

generation, splattering, and the potential release of hazardous fumes.

Solution:

Immediate Action: Do not attempt to handle the mixture directly. Clear the area and ensure

it is well-ventilated. If there are signs of a reaction (fumes, heat), evacuate the immediate

vicinity.

Notification: Inform your laboratory supervisor and your institution's Environmental Health

and Safety (EHS) department immediately.

Do Not Attempt to Neutralize: Do not try to neutralize the mixture yourself, as this could

worsen the reaction. Await guidance from trained EHS personnel.

Scenario 2: The container for my N-(3-aminopropyl)morpholine waste is leaking.

Problem: A leaking container can lead to chemical spills, exposure hazards, and

environmental contamination.

Solution:
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Safety First: Ensure you are wearing the appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.

Containment: If the leak is small, place the leaking container into a larger, compatible, and

sealable container (secondary containment).

Cleanup: Absorb any spilled material with an inert absorbent material such as vermiculite,

sand, or earth.[1] Do not use combustible materials like paper towels to absorb large

spills.

Disposal of Cleanup Materials: Collect the absorbent material and any contaminated items

into a properly labeled hazardous waste container.

Reporting: Report the incident to your supervisor and EHS department.

Data Presentation
Table 1: Physical and Chemical Properties of N-(3-aminopropyl)morpholine

Property Value Reference

CAS Number 123-00-2 [1][2]

Molecular Formula C₇H₁₆N₂O [1]

Molecular Weight 144.21 g/mol [6]

Appearance Colorless liquid [1][6]

Odor Faint, fishlike [6]

Flash Point 98 °C (208.4 °F) [1]

Autoignition Temperature 250 °C (482 °F) [1]

Table 2: Toxicological Data for N-(3-aminopropyl)morpholine
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Test Species Route Value Reference

LD50 Rat Oral 3560 mg/kg [1][3][7]

LD50 Rabbit Dermal 1230 uL/kg [1][3][7]

Experimental Protocols
Protocol 1: Standard Procedure for Handling and Use of N-(3-aminopropyl)morpholine

Preparation: Before starting any experiment, ensure that a chemical fume hood is available

and functioning correctly. Have all necessary PPE readily accessible. Locate the nearest

eyewash station and safety shower.

Personal Protective Equipment: Don chemical safety goggles, a lab coat, and chemical-

resistant gloves.

Dispensing: Conduct all dispensing and handling of N-(3-aminopropyl)morpholine inside a

chemical fume hood to minimize inhalation exposure.

Waste Collection: During the experiment, collect all waste containing N-(3-

aminopropyl)morpholine in a designated, compatible, and clearly labeled hazardous waste

container. Keep the container closed when not in use.

Post-Experiment: After completing the experiment, decontaminate all surfaces and

equipment that may have come into contact with the chemical. Wash hands thoroughly with

soap and water.

Protocol 2: Small-Scale Spill Cleanup of N-(3-aminopropyl)morpholine

Assess the Situation: Ensure the spill is small and manageable. If the spill is large or you are

unsure how to proceed, evacuate the area and contact your EHS department.

Wear Appropriate PPE: Don chemical-resistant gloves, safety goggles, and a lab coat.

Contain the Spill: Cover the spill with an inert absorbent material (e.g., vermiculite, sand).
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Collect the Waste: Carefully scoop the absorbent material into a designated hazardous

waste container.

Decontaminate the Area: Clean the spill area with a suitable decontaminating solution,

followed by soap and water. Collect all cleaning materials as hazardous waste.

Label and Store Waste: Seal the hazardous waste container, label it with the contents and

date, and store it in a designated satellite accumulation area.

Report the Spill: Inform your supervisor and EHS department of the spill and the cleanup

actions taken.
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Caption: Workflow for the safe handling and disposal of N-(3-aminopropyl)morpholine waste.
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Caption: Logical decision flow for responding to a spill of N-(3-aminopropyl)morpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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